Cas no 90850-45-6 (2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol)

2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol structure
90850-45-6 structure
Product Name:2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol
CAS No:90850-45-6
MF:C9H8N2O2S
MW:208.237020492554
CID:749631
PubChem ID:13437302
Update Time:2025-04-19

2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol, 2-(2-amino-4-thiazolyl)-
    • 2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol
    • 90850-45-6
    • EN300-1856998
    • DTXSID80540813
    • Inchi: 1S/C9H8N2O2S/c10-9-11-7(4-14-9)6-3-5(12)1-2-8(6)13/h1-4,12-13H,(H2,10,11)
    • InChI Key: FQIPDEKYQCURKU-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1C=C(C=CC=1O)O

Computed Properties

  • Exact Mass: 208.03064868g/mol
  • Monoisotopic Mass: 208.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 108Ų

2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1856998-0.05g
2-(2-amino-1,3-thiazol-4-yl)benzene-1,4-diol
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$1056.0 2023-09-18
Enamine
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Enamine
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Enamine
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Enamine
EN300-1856998-5.0g
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EN300-1856998-10.0g
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Enamine
EN300-1856998-1g
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